Cas no 960050-60-6 ((9R)-9-Aminocinchonan-6'-ol)

(9R)-9-Aminocinchonan-6'-ol is a chiral cinchona alkaloid derivative with significant utility in asymmetric synthesis and catalysis. Its rigid bicyclic framework and stereogenic centers make it a valuable ligand or organocatalyst for enantioselective transformations, particularly in C–C bond-forming reactions. The presence of both amino and hydroxyl functional groups enhances its versatility in hydrogen-bonding interactions and metal coordination. This compound is particularly advantageous in pharmaceutical synthesis, where high enantiopurity is critical. Its stability under mild reaction conditions and compatibility with diverse substrates further underscore its broad applicability in fine chemical and medicinal chemistry research.
(9R)-9-Aminocinchonan-6'-ol structure
(9R)-9-Aminocinchonan-6'-ol structure
Product Name:(9R)-9-Aminocinchonan-6'-ol
CAS No:960050-60-6
MF:C19H23N3O
MW:309.405424356461
CID:4523321
PubChem ID:50922739
Update Time:2025-10-19

(9R)-9-Aminocinchonan-6'-ol Chemical and Physical Properties

Names and Identifiers

    • (9R)-9-Aminocinchonan-6'-ol
    • (8alpha,9S)-9-Aminocinchonan-6'-ol
    • 6-Hydroxyquinoline 4-(alpha-(7-vinyl-1,4-ethanopiperidine-2-yl)methaneamine)
    • (9R)-9-Aminocinchonan-6′-ol (ACI)
    • (9R)-9-AMino-Cinchonan-6′-ol
    • 6′-Hydroxy-9-amino-9-deoxy-epi-quinidine
    • 4-((R)-Amino((1S,2R,4S,5R)-5-vinylquinuclidin-2-yl)methyl)quinolin-6-ol
    • 960050-60-6
    • Inchi: 1S/C19H23N3O/c1-2-12-11-22-8-6-13(12)9-18(22)19(20)15-5-7-21-17-4-3-14(23)10-16(15)17/h2-5,7,10,12-13,18-19,23H,1,6,8-9,11,20H2/t12-,13-,18+,19+/m0/s1
    • InChI Key: BVEMLWTWKOYCIY-MBZVMHRFSA-N
    • SMILES: [C@@H](C1C=CN=C2C=CC(=CC=12)O)([C@H]1C[C@@H]2CC[N@@]1C[C@@H]2C=C)N

Computed Properties

  • Exact Mass: 309.184112366 g/mol
  • Monoisotopic Mass: 309.184112366 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 62.4
  • Molecular Weight: 309.4

Experimental Properties

  • Stability/Shelf Life: store cold
  • Specific Rotation: +66.9° (c 1.0, CHCl3)

(9R)-9-Aminocinchonan-6'-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
07-1717-50mg
(9R)-(+)-9-Amino-cinchonan-6'-ol,min.90%
960050-60-6 min.90%
50mg
1054.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
07-1717-250mg
(9R)-(+)-9-Amino-cinchonan-6'-ol,min.90%
960050-60-6 min.90%
250mg
4218.0CNY 2021-07-12
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
lj0825-50mg
(9R)-9-Aminocinchonan-6'-ol
960050-60-6 98%,99%e.e.
50mg
¥964.2 2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
lj0825-100mg
(9R)-9-Aminocinchonan-6'-ol
960050-60-6 98%,99%e.e.
100mg
¥1446.3 2024-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R906313-10mg
(9R)-9-aMino-Cinchonan-6'-ol
960050-60-6 98%
10mg
¥619.20 2022-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R54660-100mg
(9R)-(+)-9-AMino-cinchonan-6'-ol, Min. 90%
960050-60-6 98%,99%e.e.
100mg
¥1448.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R54660-50mg
(9R)-(+)-9-AMino-cinchonan-6'-ol, Min. 90%
960050-60-6 98%,99%e.e.
50mg
¥998.0 2024-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R906313-50mg
(9R)-9-aMino-Cinchonan-6'-ol
960050-60-6 98%
50mg
¥2,475.00 2022-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.
07-1717-50mg
(9R)-(+)-9-Amino-cinchonan-6'-ol,min.90%
960050-60-6 min.90%
50mg
1054CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
07-1717-250mg
(9R)-(+)-9-Amino-cinchonan-6'-ol,min.90%
960050-60-6 min.90%
250mg
4218CNY 2021-05-08

(9R)-9-Aminocinchonan-6'-ol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  20 - 25 °C; 5 min, -78 °C; 30 min, -78 °C; 30 min, -78 °C; -78 °C → -40 °C; 2 h, -40 °C; -40 °C → 25 °C; 12 h, 20 - 25 °C; 25 °C → -10 °C
1.2 Reagents: Diethyl ether ;  5 min, -10 °C; 10 min, -10 °C; -10 °C → 25 °C; 20 min, 20 - 25 °C
1.3 Reagents: Ammonium hydroxide Solvents: Dichloromethane ,  Water ;  10 min, pH 9, 20 - 25 °C
Reference
Synthesis of 9-amino(9-deoxy)epi cinchona alkaloids, general chiral organocatalysts for the stereoselective functionalization of carbonyl compounds
Cassani, Carlo; Martin-Rapun, Rafael; Arceo, Elena; Bravo, Fernando; Melchiorre, Paolo, Nature Protocols, 2013, 8(2), 325-344

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium ethanethiolate Solvents: Dimethyl sulfoxide ;  rt → 80 °C; 72 h, 80 °C
1.2 Reagents: Ammonium chloride Solvents: Water ;  pH 9
Reference
Process for the preparation of Cinchona alkaloid derivatives and their use as catalysts
, European Patent Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  -78 °C; 24 h, -78 °C → rt
Reference
Enantioselective 1,3-dipolar cycloaddition of cyclic enones catalyzed by multifunctional primary amines: beneficial effects of hydrogen bonding
Chen, Wei; Du, Wei; Duan, Yong-Zheng; Wu, Yong; Yang, Sheng-Yong; et al, Angewandte Chemie, 2007, 46(40), 7667-7670

Production Method 4

Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  -78 °C; -78 °C → rt; 24 h, rt
Reference
An Acid/Base-Regulated Recyclable Strategy for Homogeneous Cinchona Alkaloid-Derived Primary Amine Organocatalysts in Aldol, Vinylogous Michael and Double-Michael Cascade Reactions
Wan, Jingwei; Zhao, Zhiwei; Wang, Falu; Ma, Xuebing, European Journal of Organic Chemistry, 2015, 2015(26), 5755-5763

Production Method 5

Reaction Conditions
1.1 Reagents: Triphenylphosphine ,  Diisopropyl azodicarboxylate ,  Diphenylphosphoryl azide Solvents: Tetrahydrofuran
1.2 Reagents: Boron tribromide Solvents: Dichloromethane
Reference
Multisite organic-inorganic hybrid catalysts for the direct sustainable synthesis of GABAergic drugs
Leyva-Perez, Antonio; Garcia-Garcia, Pilar; Corma, Avelino, Angewandte Chemie, 2014, 53(33), 8687-8690

(9R)-9-Aminocinchonan-6'-ol Raw materials

(9R)-9-Aminocinchonan-6'-ol Preparation Products

Additional information on (9R)-9-Aminocinchonan-6'-ol

Recent Advances in the Study of (9R)-9-Aminocinchonan-6'-ol (CAS: 960050-60-6)

The compound (9R)-9-Aminocinchonan-6'-ol (CAS: 960050-60-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This alkaloid derivative, structurally related to cinchona alkaloids, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, mechanism of action, and potential applications in treating various diseases, including infectious diseases and neurological disorders.

One of the key breakthroughs in the study of (9R)-9-Aminocinchonan-6'-ol is the development of efficient synthetic routes. Researchers have reported a novel asymmetric synthesis method that yields high enantiomeric purity, which is critical for its biological activity. The synthetic approach involves a series of stereoselective transformations, including reductive amination and hydroxylation, to achieve the desired configuration. This advancement has facilitated further pharmacological evaluations and structure-activity relationship (SAR) studies.

In terms of its biological activity, (9R)-9-Aminocinchonan-6'-ol has demonstrated potent inhibitory effects against certain enzymes and receptors. For instance, recent in vitro studies have shown that it acts as a selective inhibitor of key enzymes involved in microbial pathogenesis, suggesting its potential as an antimicrobial agent. Additionally, its interaction with neuronal receptors has been explored, revealing its modulatory effects on neurotransmitter systems, which could be leveraged for treating neurological conditions such as Parkinson's disease and depression.

Another area of interest is the compound's pharmacokinetic properties. Recent preclinical studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate that (9R)-9-Aminocinchonan-6'-ol exhibits favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. However, challenges such as potential toxicity and off-target effects remain to be addressed in future research.

In conclusion, (9R)-9-Aminocinchonan-6'-ol (CAS: 960050-60-6) represents a promising molecule in the realm of medicinal chemistry. Its unique structural features and diverse biological activities underscore its potential as a therapeutic agent. Ongoing research aims to optimize its pharmacological profile and explore its clinical applications, paving the way for novel treatments in various medical fields.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd